![molecular formula C9H20N2 B6262515 1-[(2R)-1-butylpyrrolidin-2-yl]methanamine CAS No. 130981-39-4](/img/no-structure.png)
1-[(2R)-1-butylpyrrolidin-2-yl]methanamine
Overview
Description
1-(2R)-1-Butylpyrrolidin-2-yl]methanamine, also known as (R)-2-Butylpyrrolidine, is an organic compound with a molecular formula of C6H14N2. It is a colorless liquid with a characteristic odor. The compound is used as an intermediate in the synthesis of pharmaceuticals and other chemicals. It is also used as a solvent in the production of plastics and resins.
Scientific Research Applications
(R)-2-Butylpyrrolidine has been used as a research tool in a variety of scientific studies. It has been used in studies involving the synthesis of chiral compounds, the development of new catalysts, and the investigation of the mechanism of enzyme-catalyzed reactions. It has also been used in the synthesis of new drugs and as a model compound in studies of the structure and function of proteins.
Mechanism of Action
(R)-2-Butylpyrrolidine is a chiral compound, meaning that it can exist in two different forms, each with a different molecular structure. The two forms, known as enantiomers, are mirror images of each other and have different properties. In enzyme-catalyzed reactions, the enantiomers interact differently with the enzyme, resulting in different products.
Biochemical and Physiological Effects
The biochemical and physiological effects of (R)-2-Butylpyrrolidine have not been extensively studied. However, it has been shown to have a low level of toxicity in laboratory animals, suggesting that it is not likely to have any significant adverse effects on humans.
Advantages and Limitations for Lab Experiments
(R)-2-Butylpyrrolidine is a useful compound for laboratory experiments due to its low cost and availability. However, it is not as widely used as some other compounds, and its properties can vary depending on the source and the method of preparation. Additionally, the two enantiomers of the compound can have different properties, making it difficult to standardize experiments.
Future Directions
There are numerous potential future directions for research involving (R)-2-Butylpyrrolidine. These include the development of new synthesis methods, the investigation of its biochemical and physiological effects, and the exploration of its potential applications in the pharmaceutical and chemical industries. Additionally, further research could be conducted to better understand the mechanism of action of the compound and its potential interactions with enzymes. Finally, the development of new methods for the separation of the two enantiomers could lead to improved accuracy in laboratory experiments.
Synthesis Methods
The synthesis of (R)-2-Butylpyrrolidine is typically achieved through the reaction of 1-butylpyrrolidine with formaldehyde in the presence of a catalyst. The reaction is usually carried out at temperatures ranging from 60-90°C and is usually completed within 1-2 hours. The reaction produces a mixture of (R)-2-Butylpyrrolidine and its corresponding (S)-enantiomer, which can be separated by chromatographic methods.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(2R)-1-butylpyrrolidin-2-yl]methanamine involves the reaction of 1-butylpyrrolidine with formaldehyde followed by reduction with sodium borohydride.", "Starting Materials": [ "1-butylpyrrolidine", "formaldehyde", "sodium borohydride", "methanol", "hydrochloric acid" ], "Reaction": [ "1. Dissolve 1-butylpyrrolidine in methanol and add formaldehyde.", "2. Heat the mixture under reflux for several hours.", "3. Cool the mixture and add sodium borohydride.", "4. Stir the mixture for several hours.", "5. Add hydrochloric acid to the mixture to adjust the pH.", "6. Extract the product with a suitable solvent and purify by recrystallization or chromatography." ] } | |
CAS RN |
130981-39-4 |
Product Name |
1-[(2R)-1-butylpyrrolidin-2-yl]methanamine |
Molecular Formula |
C9H20N2 |
Molecular Weight |
156.3 |
Purity |
95 |
Origin of Product |
United States |
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